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Compound of Interest

Compound Name: Cpypp

Cat. No.: B1669593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cpypp is a small molecule inhibitor of Dedicator of Cytokinesis 2 (DOCK2), a guanine

nucleotide exchange factor (GEF) for the Rho GTPase Rac.[1][2][3] By binding to the DHR-2

domain of DOCK2, Cpypp effectively blocks the interaction between DOCK2 and Rac1,

thereby inhibiting Rac activation.[1][2] This inhibition of the DOCK2-Rac1 signaling pathway

has significant implications for inflammatory responses, chemokine-induced cell migration, and

T-cell activation, making Cpypp a valuable tool for research in immunology and oncology.[1][2]

[3] Cpypp also shows inhibitory activity against DOCK5 and DOCK180.[2][3] This document

provides detailed protocols for the preparation of Cpypp stock solutions using Dimethyl

Sulfoxide (DMSO) and guidelines for its use in common in vitro and in vivo applications.

Data Presentation
Cpypp Properties

Property Value Reference

CAS Number 310460-39-0 [2][3]

Molecular Formula C₁₈H₁₃ClN₂O₂ [3]

Molecular Weight 324.76 g/mol [4]

IC₅₀ (for DOCK2 GEF activity) 22.8 µM [1][2]
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Cpypp Solubility
Solvent Solubility Reference

DMSO 50 mM [3][4]

DMSO 65 mg/mL (200.14 mM) [2]

Note: The solubility of Cpypp in DMSO can be affected by the purity of the compound and the

quality of the DMSO. It is recommended to use fresh, anhydrous DMSO for optimal solubility. If

precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.[1]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Cpypp Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Cpypp in

DMSO, which can be stored for later use and diluted to working concentrations for various

assays.

Materials:

Cpypp powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Determine the required mass of Cpypp:
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To prepare 1 mL of a 50 mM stock solution, calculate the required mass of Cpypp using

its molecular weight (324.76 g/mol ).

Mass (mg) = 50 mmol/L * 1 mL * (1 L / 1000 mL) * 324.76 g/mol * (1000 mg / 1 g) = 16.24

mg

Weighing Cpypp:

Carefully weigh out 16.24 mg of Cpypp powder using an analytical balance and transfer it

to a sterile microcentrifuge tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Cpypp powder.

Dissolution:

Vortex the tube vigorously for 1-2 minutes to dissolve the Cpypp powder.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

If precipitation or cloudiness occurs, gently warm the solution in a 37°C water bath for 5-10

minutes or sonicate for a few minutes until the solution becomes clear.

Storage:

Aliquot the Cpypp stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[1]

Protocol 2: Preparation of a Cpypp Working Solution for
In Vitro Cell-Based Assays
This protocol provides an example of how to prepare a working solution of Cpypp for treating

cells in culture. The final DMSO concentration should be kept low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity.
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Materials:

50 mM Cpypp stock solution in DMSO

Appropriate cell culture medium

Procedure:

Determine the final desired concentration of Cpypp:

For example, to achieve a final concentration of 100 µM in the cell culture medium.

Calculate the dilution factor:

Dilution Factor = (Concentration of Stock) / (Final Concentration) = 50 mM / 100 µM =

50,000 µM / 100 µM = 500

Prepare the working solution:

Dilute the 50 mM Cpypp stock solution 1:500 in the cell culture medium.

For example, to prepare 1 mL of working solution, add 2 µL of the 50 mM stock solution to

998 µL of cell culture medium.

Application:

Add the prepared working solution to your cells. For instance, treating HEK293T cells with

100 µM Cpypp for 1 hour has been shown to suppress DOCK2-induced Rac activation.[1]

[2]
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Preparation of Cpypp Stock Solution

Weigh Cpypp Powder

Add Anhydrous DMSO

Vortex to Dissolve

Visually Inspect for Clarity

Warm or Sonicate (if needed)

Precipitation

Aliquot into Single-Use Volumes

Clear Solution

Store at -20°C or -80°C
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Caption: Workflow for preparing a Cpypp stock solution in DMSO.
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DOCK2-Rac1 Signaling Pathway and Cpypp Inhibition
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Caption: Cpypp inhibits the DOCK2-mediated activation of Rac1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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